Cas no 76958-99-1 (Kalii Dehydrographolidi Succinas)

• Product Name: Kalii Dehydrographolidi Succinas
• CAS No: 76958-99-1
• MF: C₂₈H₃₅KO₁₀
• MW: 570.6698
• CID: 572443
• PubChem ID: 23685777
• Update Time: 2025-05-17

Kalii Dehydrographolidi Succinas Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,1-[[(1R,2R,4aR,5R,8aS)-2-(3-carboxy-1-oxopropoxy)-5-[(1E)-2-(2,5-dihydro-2-oxo-3-furanyl)ethenyl]decahydro-1
• Butanedioic acid,1-[[(1R,2R,4aR,5R,8aS)-2-(3-carboxy-1-oxopropoxy)-5-[(1E)-2-(2,5-dihydro-2-oxo-3-furanyl)ethenyl]decahydro-1,4a-dimethyl-6-methylene-1-naphthalenyl]methyl]ester, potassium salt (1:1)
• potassium,4-[[(1R,2R,4aR,5R,8aS)-2-(3-carboxypropanoyloxy)-1,4a-dimethyl-6-methylidene-5-[(E)-2-(5-oxo-2H-furan-4-yl)ethenyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalen-1-yl]methoxy]-4-oxobutanoate
• Dehydroandrographolide Succinate Potasium Salt
• Ddhads
• dehydroandrographolide-succinate-potasium-salt
• Potassium;4-[[(1R,4aR,5R,8aS)-2-(3-carboxypropanoyloxy)-1,4a-dimethyl-6-methylidene-5-[(E)-2-(5-oxo-
• Kalii Dehydrographolidi Succinas
• Potassium 4-(((1R,2R,4aR,5R,8aS)-2-((3-carboxypropanoyl)oxy)-1,4a-dimethyl-6-methylene-5-((E)-2-(2-oxo-2,5-dihydrofuran-3-yl)vinyl)decahydronaphthalen-1-yl)methoxy)-4-oxobutanoate
• 14-Deoxy-11,12-didehydroandrographolide 3,19-disuccinate
• KaliiDehydrographolidiSuccinas
• DA-64704
• Butanedioic acid, mono((2-(3-carboxy-1-oxopropoxy)-5-(2-(2,5-dihydro-2-oxo-3-furanyl)ethenyl)decahydro-1,4a-dimethyl-6-methylene-1-naphthalenyl)methyl) ester, monopotassium salt, (1R-(1alpha,2alpha,4aalpha,5alpha(E),8abeta))-
• BDA95899
• CCG-270096
• 76958-99-1
• CS-0022561
• HY-N0677A
• G13692
• Potassium dehydroandrographolide succinate
• potassium;4-[[(1R,2R,4aR,5R,8aS)-2-(3-carboxypropanoyloxy)-1,4a-dimethyl-6-methylidene-5-[(E)-2-(5-oxo-2H-furan-4-yl)ethenyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalen-1-yl]methoxy]-4-oxobutanoate

• Inchi： 1S/C28H36O10.K/c1-17-4-7-20-27(2,19(17)6-5-18-13-15-36-26(18)35)14-12-21(38-25(34)11-9-23(31)32)28(20,3)16-37-24(33)10-8-22(29)30;/h5-6,13,19-21H,1,4,7-12,14-16H2,2-3H3,(H,29,30)(H,31,32);/q;+1/p-1/b6-5+;/t19-,20+,21?,27+,28+;/m1./s1
• InChI Key： ASSFASHREXZFDB-YKMUCVIFSA-M
• SMILES： [K+].O(C(C([H])([H])C([H])([H])C(=O)O[H])=O)C1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(/C(/[H])=C(\[H])/C3C(=O)OC([H])([H])C=3[H])C(=C([H])[H])C([H])([H])C([H])([H])[C@]2([H])[C@]1(C([H])([H])[H])C([H])([H])OC(C([H])([H])C([H])([H])C(=O)[O-])=O

Computed Properties

• Exact Mass: 570.186729
• Monoisotopic Mass: 570.186729
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 1060
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 571.7
• Topological Polar Surface Area: 156

Experimental Properties

• Color/Form: Solid
• Boiling Point: 733.8°C at 760 mmHg
• Flash Point: 239.1°C

Kalii Dehydrographolidi Succinas Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Diterpenoids

Additional information on Kalii Dehydrographolidi Succinas

Introduction to Kalii Dehydrographolidi Succinas (CAS No. 76958-99-1)

Kalii Dehydrographolidi Succinas, a compound with the chemical formula CAS No. 76958-99-1, has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound, derived from succinic acid and potassium, exhibits intriguing characteristics that make it a subject of extensive research and development.

The name Kalii Dehydrographolidi Succinas itself provides a glimpse into its composition, highlighting its potassium content and its relationship to succinic acid. Potassium, an essential mineral, plays a crucial role in maintaining cellular function and electrical activity in the body. The inclusion of succinic acid, a key intermediate in cellular respiration, suggests that this compound may have implications in metabolic processes and energy production.

In recent years, researchers have been exploring the potential of Kalii Dehydrographolidi Succinas in various therapeutic contexts. One of the most promising areas of research is its application in cardiovascular health. Studies have indicated that this compound may help modulate potassium channels, which are vital for maintaining proper heart rhythm. By influencing these channels, Kalii Dehydrographolidi Succinas could potentially offer benefits in the management of arrhythmias and other cardiac conditions.

Furthermore, the compound has shown promise in neurological research. The ability of Kalii Dehydrographolidi Succinas to interact with potassium channels suggests that it might have neuroprotective properties. This is particularly relevant given the increasing interest in compounds that can mitigate neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies have suggested that this compound may help protect neurons from oxidative stress and inflammation, two key factors in the progression of these conditions.

The structural integrity of Kalii Dehydrographolidi Succinas also makes it an attractive candidate for drug development. Its molecular composition allows for interactions with various biological targets, making it a versatile tool for researchers. The compound's ability to cross cell membranes efficiently ensures that it can reach its target sites within the body, enhancing its potential therapeutic efficacy.

One of the most exciting aspects of Kalii Dehydrographolidi Succinas is its potential as a prodrug. Prodrugs are inactive compounds that are converted into active pharmaceutical agents within the body. This property allows for improved bioavailability and targeted delivery of therapeutic agents. Researchers are exploring how Kalii Dehydrographolidi Succinas can be engineered to release active compounds at specific sites within the body, thereby increasing its effectiveness and reducing side effects.

The synthesis of Kalii Dehydrographolidi Succinas is another area of active research. Chemists are working on optimizing synthetic pathways to produce this compound in larger quantities while maintaining high purity standards. Advances in synthetic chemistry have enabled the development of more efficient methods for producing complex organic molecules like this one. These advancements not only facilitate research but also make it more feasible to bring new drugs to market.

Ethical considerations are also paramount in the development and use of Kalii Dehydrographolidi Succinas. Ensuring that research is conducted responsibly and with appropriate safeguards is essential to protect both researchers and patients. Regulatory bodies play a critical role in overseeing the development process to ensure safety and efficacy before any new drug can be approved for clinical use.

The future prospects for Kalii Dehydrographolidi Succinas are bright, with ongoing research uncovering new potential applications and refining existing ones. As our understanding of biological systems continues to evolve, so too will our ability to harness compounds like this one for therapeutic purposes. The integration of computational modeling and high-throughput screening techniques is particularly promising for accelerating the discovery and optimization of new drugs.

In conclusion, Kalii Dehydrographolidi Succinas (CAS No. 76958-99-1) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique properties make it a valuable tool for researchers investigating cardiovascular diseases, neurological disorders, and other conditions. As research progresses, we can expect to see even more innovative applications emerge from this remarkable compound.